![molecular formula C11H13Cl2N5O B4421292 N-(3,5-dichloro-2-ethoxybenzyl)-1-methyl-1H-tetrazol-5-amine](/img/structure/B4421292.png)
N-(3,5-dichloro-2-ethoxybenzyl)-1-methyl-1H-tetrazol-5-amine
Overview
Description
N-(3,5-dichloro-2-ethoxybenzyl)-1-methyl-1H-tetrazol-5-amine (DCETTA) is a synthetic compound that belongs to the class of tetrazole derivatives. It has been extensively studied for its potential use in various scientific research applications, particularly in the field of medicinal chemistry. The compound has been shown to possess several biochemical and physiological effects, making it a promising candidate for the development of new drugs.
Mechanism of Action
The mechanism of action of N-(3,5-dichloro-2-ethoxybenzyl)-1-methyl-1H-tetrazol-5-amine is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and proteins involved in cell growth and proliferation. This results in the induction of apoptosis, or programmed cell death, in cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to possess several biochemical and physiological effects. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and leukemia. It also exhibits antibacterial and antifungal activity, making it a potential candidate for the development of new antibiotics. In addition, this compound has been shown to possess anti-inflammatory activity, indicating potential use in the treatment of inflammatory diseases.
Advantages and Limitations for Lab Experiments
The advantages of using N-(3,5-dichloro-2-ethoxybenzyl)-1-methyl-1H-tetrazol-5-amine in lab experiments include its potent antitumor activity and its ability to inhibit the growth of various cancer cell lines. However, the limitations of using this compound include its potential toxicity and the need for further studies to fully understand its mechanism of action.
Future Directions
There are several future directions for research on N-(3,5-dichloro-2-ethoxybenzyl)-1-methyl-1H-tetrazol-5-amine. These include further studies on its mechanism of action, the development of new derivatives with improved potency and selectivity, and the evaluation of its potential use in combination with other anticancer drugs. Additionally, further studies are needed to fully understand its potential use in the development of new antibiotics and anti-inflammatory drugs.
Scientific Research Applications
N-(3,5-dichloro-2-ethoxybenzyl)-1-methyl-1H-tetrazol-5-amine has been extensively studied for its potential use in various scientific research applications, particularly in the field of medicinal chemistry. The compound has been shown to possess potent antitumor activity, making it a promising candidate for the development of new anticancer drugs. It has also been shown to have antibacterial and antifungal activity, indicating potential use in the development of new antibiotics.
properties
IUPAC Name |
N-[(3,5-dichloro-2-ethoxyphenyl)methyl]-1-methyltetrazol-5-amine | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H13Cl2N5O/c1-3-19-10-7(4-8(12)5-9(10)13)6-14-11-15-16-17-18(11)2/h4-5H,3,6H2,1-2H3,(H,14,15,17) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OWWNMXQYARHEGM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1Cl)Cl)CNC2=NN=NN2C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H13Cl2N5O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
302.16 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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